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Compound of Interest

Compound Name:
3-Chloro-2-

methylpropyl(dimethyl)amine

CAS No.: 23349-86-2

Cat. No.: B1605015

Get Quote

Executive Summary
This guide details the safe handling and disposal procedures for 3-Chloro-2-
methylpropyl(dimethyl)amine (CMPDMA). While often treated as a standard halogenated

intermediate, this compound belongs to a class of

- or

-chloroamines that possess latent alkylating potential.

Critical Safety Directive: Under no circumstances should this waste be mixed with aqueous

bases or nucleophilic waste streams. Doing so can trigger the formation of reactive azetidinium

ions, significantly increasing toxicity and reaction heat within the waste container.

Part 1: Chemical Identity & Hazard
Characterization[1][2][3]
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Effective disposal begins with accurate characterization. CMPDMA is typically supplied as a

hydrochloride salt (CAS: 4261-67-0) to maintain stability. The free base (CAS: 23349-86-2) is

significantly more reactive.

Physicochemical Data Table
Parameter Specification

Chemical Name 3-Chloro-2-methylpropyl(dimethyl)amine

CAS Number (Free Base) 23349-86-2

CAS Number (HCl Salt) 4261-67-0

Molecular Formula

Physical State Solid (Salt) / Oil (Free Base)

Primary Hazards
Skin Irritant (Cat 2), Eye Irritant (Cat 2A), STOT

SE 3

Reactivity
Hygroscopic; susceptible to intramolecular

cyclization at pH > 7

EPA Waste Designation
Non-listed (manage as D003 if reactive or

general Halogenated Organic)

The Mechanism of Risk: Azetidinium Formation
Unlike simple alkyl chlorides, CMPDMA contains a tertiary amine internal nucleophile. In

neutral or basic conditions, the nitrogen lone pair can displace the chloride, forming a cyclic

azetidinium ion (a 4-membered strained ring).

Why this matters for disposal: Azetidinium ions are potent alkylating agents (similar to

nitrogen mustards). If you dispose of CMPDMA in a "Basic Organic Waste" container, you

may inadvertently generate a highly toxic species inside the drum.

Part 2: Segregation & Waste Classification
To ensure safety and regulatory compliance (RCRA), strict segregation is required.
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Waste Stream Designation
Solid Waste: If the material is the dry HCl salt, it must be disposed of as Solid Hazardous

Waste.

Liquid Waste: If in solution, it must go into the Halogenated Organic Solvent stream.

Incompatibility List (Do NOT Mix With)
Strong Bases (NaOH, KOH, Amines): Triggers cyclization/polymerization.

Strong Oxidizers (Permanganates, Peroxides): Risk of exothermic oxidation of the amine.

Reactive Metals (Li, Na, Mg): Risk of Wurtz-type coupling or reduction.

Part 3: Disposal Workflow & Decision Tree
The following diagram outlines the logical flow for disposing of CMPDMA, ensuring the material

is routed to the correct destruction facility (High-Temperature Incineration).
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Figure 1: Decision tree for the segregation and packaging of CMPDMA waste, emphasizing the

prevention of incompatible mixing.

Part 4: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Excess Reagent)
Applicability: Expired or excess solid hydrochloride salt.

PPE Requirement: Nitrile gloves (double gloved recommended), lab coat, safety goggles,

and N95 dust mask or fume hood sash lowered.

Container Selection: Use a dedicated wide-mouth HDPE (High-Density Polyethylene) jar.

Glass is acceptable but poses a breakage risk.

Transfer: Transfer the solid carefully to avoid dust generation. Do not sweep dust into the

general trash.

Labeling:

Mark as "Hazardous Waste - Solid."[1]

Chemical Constituents: "3-Chloro-2-methylpropyl(dimethyl)amine HCl."

Hazard Checkbox: Toxic, Irritant.[1]

Storage: Store in the satellite accumulation area away from liquid bases until pickup.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: CMPDMA dissolved in solvents (DCM, Chloroform, Methanol).

pH Check (Crucial): Before adding to a waste carboy, ensure the solution is neutral or slightly

acidic.

If Basic: Carefully neutralize with dilute HCl or Acetic Acid to pH 6-7 to "lock" the amine as

a salt and prevent cyclization.
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Container Selection: Use a solvent waste carboy compatible with halogenated solvents

(typically HDPE or fluorinated plastic).

Segregation: Pour into the container marked "Halogenated Organic Solvents."

Warning: Do NOT pour into "Non-Halogenated" or "Aqueous Basic" waste streams.

Documentation: Log the volume and concentration on the waste tag immediately.

Part 5: Emergency Contingencies (Spill Response)
Scenario: Powder Spill (> 5 grams)

Isolate: Evacuate the immediate area and post "Do Not Enter" signage.

PPE: Wear a half-mask respirator with organic vapor/acid gas cartridges (due to potential

HCl release from hydrolysis) and double nitrile gloves.

Containment: Cover the spill with a dry absorbent pad or vermiculite. Do not use water

initially, as this creates a corrosive slurry.

Cleanup: Scoop the material into a disposal jar. Wipe the surface with a solvent-dampened

rag (acetone or ethanol), then wash with soap and water.

Disposal: Label the cleanup debris as hazardous waste (Solid).

Scenario: Skin Exposure[1][6][7][8][9]
Immediate Action: Move to a safety shower or sink immediately.

Flush: Rinse with copious amounts of water for at least 15 minutes.[2][1][3]

Medical Attention: Seek medical evaluation. Provide the SDS to the physician, noting the

potential for delayed alkylating effects if the free base was present.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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